Cas no 91988-86-2 (rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 91988-86-2
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 4321000
• PubChem ID: 165614740
• Update Time: 2025-11-06

rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(1-methylethenyl)-, trans-
• rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid
• EN300-1809135
• 91988-86-2

• Inchi： 1S/C7H10O2/c1-4(2)5-3-6(5)7(8)9/h5-6H,1,3H2,2H3,(H,8,9)/t5-,6+/m0/s1
• InChI Key： DKWMSPCOLRRBOQ-NTSWFWBYSA-N
• SMILES： OC([C@@H]1C[C@H]1C(=C)C)=O

Computed Properties

• Exact Mass: 126.068079557Da
• Monoisotopic Mass: 126.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid (CAS: 91988-86-2)

The compound rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid (CAS: 91988-86-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative is of particular interest due to its unique structural properties and potential applications in drug discovery and development. Recent studies have focused on elucidating its synthesis, biological activity, and therapeutic potential, making it a promising candidate for further investigation.

One of the key areas of research has been the optimization of synthetic routes for rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient enantioselective synthesis method using chiral catalysts, achieving high yields and excellent enantiomeric excess. This advancement is crucial for the scalable production of the compound, which is essential for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have revealed that rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid exhibits notable anti-inflammatory properties. Research conducted by a team at the University of Cambridge (2024) showed that the compound inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's mechanism of action at the atomic level. A study in the Journal of Medicinal Chemistry (2023) identified specific interactions between the compound and the active site of target proteins, highlighting its potential as a lead compound for further drug development. These computational approaches are instrumental in guiding the design of more potent and selective derivatives.

Despite these promising findings, challenges remain in the development of rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to improve these pharmacokinetic properties while retaining the compound's biological activity.

In conclusion, rac-(1R,2R)-2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid (CAS: 91988-86-2) represents a promising scaffold for drug discovery, with recent studies highlighting its synthetic accessibility, biological activity, and therapeutic potential. Continued research in this area is expected to yield valuable insights and potentially lead to the development of novel therapeutics for inflammatory and other diseases.